N-({[5-(ethylthio)-1,3,4-thiadiazol-2-yl]amino}carbonyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)carbamoyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H11F3N4O2S2/c1-2-23-12-20-19-11(24-12)18-10(22)17-9(21)7-3-5-8(6-4-7)13(14,15)16/h3-6H,2H2,1H3,(H2,17,18,19,21,22)
• InChI Key: QQRPQLUFYOQMOU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)NC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C13H11F3N4O2S2
• Molecular Weight: 376.4 g/mol

Description

“N-({[5-(ethylthio)-1,3,4-thiadiazol-2-yl]amino}carbonyl)-4-(trifluoromethyl)benzamide” is a compound that belongs to the class of 1,3,4-thiadiazole derivatives. These derivatives have been reported to exhibit a wide range of therapeutic activities. Many drugs containing thiadiazole derivatives are available in the market such as acetazolamide, methazolamide, sulphamethazole, cefazoline.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,3,4-thiadiazole ring, which is a heterocyclic five-membered ring possessing sulfur and nitrogen atoms. The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives are complex and involve multiple steps. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Mechanism of Action

While the exact mechanism of action of “N-({[5-(ethylthio)-1,3,4-thiadiazol-2-yl]amino}carbonyl)-4-(trifluoromethyl)benzamide” is not specified in the retrieved papers, 1,3,4-thiadiazole derivatives have been reported to exhibit a wide range of biological activities. For instance, some compounds have shown higher cytotoxic activity than doxorubicin against certain cancer cell lines.

Future Directions

The future directions for the research on “N-({[5-(ethylthio)-1,3,4-thiadiazol-2-yl]amino}carbonyl)-4-(trifluoromethyl)benzamide” and similar compounds could involve further structural modification to obtain more active compounds against phytopathogenic microorganisms. Additionally, further studies could be conducted to explore the potential therapeutic applications of these compounds.